Cas no 1361715-24-3 (5-(2,3-Dichlorophenyl)-2-hydroxy-3-(trifluoromethyl)pyridine)

• Product Name: 5-(2,3-Dichlorophenyl)-2-hydroxy-3-(trifluoromethyl)pyridine
• CAS No: 1361715-24-3
• MF: C₁₂H₆Cl₂F₃NO
• MW: 308.083351612091
• CID: 4919917
• Update Time: 2025-05-22

5-(2,3-Dichlorophenyl)-2-hydroxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-Dichlorophenyl)-2-hydroxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C12H6Cl2F3NO/c13-9-3-1-2-7(10(9)14)6-4-8(12(15,16)17)11(19)18-5-6/h1-5H,(H,18,19)
• InChI Key： ZEAJXSAHTONJBA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=CNC(C(C(F)(F)F)=C1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 445
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1

Additional information on 5-(2,3-Dichlorophenyl)-2-hydroxy-3-(trifluoromethyl)pyridine

Comprehensive Overview of 5-(2,3-Dichlorophenyl)-2-hydroxy-3-(trifluoromethyl)pyridine (CAS No. 1361715-24-3)

The compound 5-(2,3-Dichlorophenyl)-2-hydroxy-3-(trifluoromethyl)pyridine (CAS No. 1361715-24-3) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyridine core, dichlorophenyl substitution, and trifluoromethyl group, make it a valuable intermediate for developing novel bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

One of the most searched questions about this compound revolves around its synthetic routes and reactivity. The presence of both electron-withdrawing (trifluoromethyl) and electron-donating (hydroxy) groups on the pyridine ring creates a fascinating electronic landscape for structure-activity relationship (SAR) studies. Recent publications highlight its utility in designing kinase inhibitors, a hot topic in cancer therapeutics, where researchers explore how the 2,3-dichlorophenyl moiety influences target binding affinity.

From a material science perspective, the fluorine-rich nature of this compound makes it relevant to emerging fields like fluorinated pharmaceuticals—a trending search term due to the growing demand for metabolically stable drug candidates. The trifluoromethyl group is known to enhance lipophilicity and membrane permeability, key parameters in ADME optimization (Absorption, Distribution, Metabolism, Excretion). This aligns with frequent Google queries about "improving drug bioavailability" and "fluorine in medicinal chemistry."

Environmental considerations also drive interest in this compound. The dichlorophenyl component raises questions about degradation pathways, a concern reflected in searches for "green chemistry approaches" and "biodegradable intermediates." Analytical chemists employ advanced techniques like LC-MS and NMR spectroscopy to study its stability—another frequently searched methodology among laboratory professionals.

In agrochemical contexts, the pyridine scaffold of this compound intersects with popular research on next-generation pesticides. Its structural similarity to commercial herbicide active ingredients makes it a candidate for mode-of-action studies, particularly regarding enzyme inhibition in weeds. This connects to trending searches about "low-residue crop protection" and "target-specific herbicides," reflecting the industry's shift toward environmentally benign solutions.

The crystallographic properties of 5-(2,3-Dichlorophenyl)-2-hydroxy-3-(trifluoromethyl)pyridine also attract attention from computational chemists. Molecular modeling searches often include terms like "halogen bonding patterns" and "conformational analysis," as the compound's ortho-chlorine atoms exhibit unique intermolecular interactions. These features are crucial for understanding solid-state behavior—a key consideration in formulation development.

Safety profiles remain a top concern among users researching this material. While not classified as hazardous, proper handling protocols for halogenated compounds are frequently searched alongside this CAS number. The scientific community emphasizes PPE requirements (Personal Protective Equipment) when working with such fine chemicals, reflecting broader workplace safety trends.

Patent landscapes reveal growing commercial interest in derivatives of this compound. Recent filings describe its incorporation into electronic materials, responding to market demands for organic semiconductors—a connection evident in search volumes for "fluorinated π-conjugated systems." This dual applicability in life sciences and advanced materials makes it a compelling subject for interdisciplinary research.

Analytical challenges associated with 1361715-24-3 frequently appear in chromatography forums. The compound's polarity and hydrogen-bonding capacity (due to the hydroxyl group) necessitate specialized HPLC methods, a practical concern for quality control laboratories. These technical discussions align with common search queries about "method development for halogenated aromatics."

Looking forward, the scientific trajectory of 5-(2,3-Dichlorophenyl)-2-hydroxy-3-(trifluoromethyl)pyridine intersects with several high-growth research areas. Its potential role in proteolysis-targeting chimeras (PROTACs)—a breakthrough technology in targeted protein degradation—positions it at the forefront of biopharmaceutical innovation. This connection addresses the surge in searches about "small molecule degraders" and "ternary complex formation," demonstrating how fundamental chemistry enables cutting-edge therapeutic strategies.